6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• Molecular Formula: C23H22BrNO4
• Molecular Weight: 456.3 g/mol
• IUPAC Name: 2-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C23H22BrNO4/c1-11-7-12(2)9-15(8-11)28-14-5-3-13(4-6-14)25-22(26)18-16-10-17-19(18)23(27)29-21(17)20(16)24/h3-9,16-21H,10H2,1-2H3,(H,25,26)
• InChI Key: SGTHSTZLBWKEHP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=CC=C(C=C2)NC(=O)C3C4CC5C3C(=O)OC5C4Br)C

Description

6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the cyclopenta[b]furan family and has been found to exhibit unique biological properties.

Mechanism of Action

The mechanism of action of 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide can have significant biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of cancer cells, and prevent the formation of bacterial biofilms. It has also been shown to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in lab experiments is its versatility. This compound can be used in a wide range of studies, from cancer research to neurological disorders. However, one of the limitations of using this compound is its cost. It can be expensive to synthesize and may not be readily available in large quantities.

Future Directions

There are several future directions for research involving 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. One potential area of research is the development of new drugs that are based on this compound. Another area of research is the study of the compound's effects on different types of cancer cells and the development of new cancer treatments. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves the reaction of 3,5-dimethylphenol with 4-bromoaniline to form the intermediate product. This intermediate is then reacted with cyclopentanone in the presence of a catalyst to produce the final product.

Scientific Research Applications

The potential applications of 6-bromo-N-[4-(3,5-dimethylphenoxy)phenyl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in scientific research are vast. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.